Cas no 7681-82-5 (Sodium iodide)
Sodium iodide (NaI) is a white crystalline solid with high solubility in water and polar solvents. It is widely used as a precursor in organic synthesis, a scintillation detector material in radiation detection, and a source of iodide ions in pharmaceuticals and analytical chemistry. Its stability and reactivity make it valuable in various industrial and laboratory applications.
Sodium iodide structure
Product Name:Sodium iodide
CAS No:7681-82-5
MF:INa
MW:149.894243240356
MDL:MFCD00003532
CID:47657
PubChem ID:24865632
Update Time:2026-05-14
Sodium iodide Chemical and Physical Properties
Names and Identifiers
-
- Sodium iodide
- SodiumiodideanhydrousHO
- Anayodin
- Ioduril
- Jodid sodny
- natriiiodidum
- Natriumjodid
- potassium iodide
- Sodium iodine
- Soiodin
- Sodiumiodide (8CI)
- NSC 77388
- Sodium monoiodide
- Sodium iodide (NaI)
- sodiumiodide
- Iodure de sodium
- Natrii iodidum
- Jodid sodny [Czech]
- Natriumjodid [German]
- Caswell No. 777
- EPA Pesticide Chemical Code 075702
- F5WR8N145C
- Sodium iodide, ultra dry
- NAI
- Sodium iodide (Na131I)
- Sodium iodide, ACS reagent, anhydrous
- Sodium iodide, 99+%, pure, anhydrous
- natrium(131i)iodid
- sodium(125i
-
- MDL： MFCD00003532
- Inchi： 1S/HI.Na/h1H;/q;+1/p-1
- InChI Key： FVAUCKIRQBBSSJ-UHFFFAOYSA-M
- SMILES： [I-].[Na+]
Computed Properties
- Exact Mass: 149.89400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 2
- Rotatable Bond Count: 0
- Complexity: 2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Colorless cubic crystals or white crystalline powder. Odorless, salty and bitter.
- Density: 3.66
- Melting Point: 661 °C (lit.)
- Boiling Point: 1300 ºC
- Flash Point: Fahrenheit: 1203.8 ° f < br / > Celsius: 651 ° C < br / >
- Refractive Index: 1.7745
- PH: 6-9 (50g/l, H2O, 20℃)
- Solubility: water: soluble(lit.)
- Water Partition Coefficient: 184 g/100 mL (25 ºC)
- Stability/Shelf Life: hygroscopic
- PSA: 0.00000
- LogP: -2.99600
- Merck: 8631
- Sensitiveness: Hygroscopic
Sodium iodide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H400
- Warning Statement： P273,P305+P351+P338
- Hazardous Material transportation number：UN 3077 9 / PGIII
- WGK Germany：1
- Hazard Category Code： 36/38-50
- Safety Instruction： S26
- FLUKA BRAND F CODES：8
- RTECS：WB6475000
-
Hazardous Material Identification：
- Risk Phrases：R36/38
- Storage Condition：Store at room temperature
- TSCA：Yes
- Toxicity：MLD i.v. in rats: 1.3 g/kg, Loeser, Konwiser, J. Lab. Clin. Med. 15, 35 (1929)
- Safety Term：S26
Sodium iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S817687-100g |
Sodium iodide |
7681-82-5 | 99.99% metals basis | 100g |
1,328.00 | 2021-05-17 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0130580235- 100g |
Sodium iodide |
7681-82-5 | 99% | 100g |
¥ 135.3 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0130580223- 500g |
Sodium iodide |
7681-82-5 | 99% | 500g |
¥ 558.8 | 2021-05-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 71710-25G |
Sodium iodide |
7681-82-5 | 99.0% | 25g |
¥678.34 | 2023-10-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 71710-100G |
Sodium iodide |
7681-82-5 | 99.0% | 100g |
¥930.76 | 2023-10-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 746371-100G |
Sodium iodide |
7681-82-5 | 99.5% | 100g |
¥1363.21 | 2023-10-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 746371-500G |
Sodium iodide |
7681-82-5 | 99.5% | 500g |
¥3157.71 | 2023-10-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 746371-1KG |
Sodium iodide |
7681-82-5 | 99.5% | 1kg |
¥4308.8 | 2023-10-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 746371-2.5KG |
Sodium iodide |
7681-82-5 | 99.5% | 2.5kg |
¥11315.1 | 2023-10-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 746371-6X500G |
Sodium iodide |
7681-82-5 | ≥99.5% | 6X500G |
￥12638.46 | 2022-02-23 |
Sodium iodide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7681-82-5)碘化钠
Order Number:LE1760330;LE14191;LE6144
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7681-82-5)Sodium iodide
Order Number:sfd13575
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Sodium iodide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7681-82-5)碘化钠
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:7681-82-5)Sodium iodide
Purity:99.9%
Quantity:200kg
Price ($):Inquiry